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Compound of Interest

Compound Name: Sodium nitrite-15N

Cat. No.: B113450

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals handling Sodium
Nitrite-15N. Adherence to these protocols is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Sodium Nitrite-15N, a stable isotope-labeled compound, presents the same hazards as its
unlabeled counterpart. It is a strong oxidizer, toxic if swallowed, and can cause serious eye

irritation.[1][2][3][4] Furthermore, it is very toxic to aquatic life, necessitating careful handling
and disposal to prevent environmental contamination.[1][3][4][5][6] The following procedures
provide a step-by-step guide for the safe operational handling and disposal of this chemical.

Personal Protective Equipment (PPE)

The primary defense against exposure to Sodium Nitrite-15N is the consistent and correct use
of appropriate personal protective equipment. The following table summarizes the required
PPE for handling this substance.
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PPE Category

Specification

Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

EN 166 (EU) or NIOSH (US)
approved.[1]

Hand Protection

Chemical-resistant, impervious
gloves. Nitrile or neoprene

gloves are recommended.[7]

EU Directive 89/686/EEC and
the standard EN 374.[1]

Body Protection

Fire/flame resistant and
impervious lab coat or

protective clothing.

Respiratory Protection

For operations that may
generate dust or aerosols, a
full-face respirator with a P3
(EN 143) or N95 (US)

particulate filter is required.[7]

NIOSH (US) or EN 143 (EV)
approved.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Sodium Nitrite-15N is crucial for minimizing risks. The

following workflow outlines the key steps for safe management of this chemical within a

laboratory setting.

A visual representation of this workflow is provided below to illustrate the logical sequence of

operations.
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Safe Handling and Disposal Workflow for Sodium Nitrite-15N

Receiving

Inspect container for damage and proper labeling.

Storage

Store in a cool, dry, well-ventilated area.

Segregate from incompatible materials (e.g., combustibles, acids).
Post warning signs.

4 Handling A
Y
Don appropriate PPE.
Work in a well-ventilated area or fume hood.

Avoid dust generation.
Use non-sparking tools.

- : J

If 5|i)ill occurs
4 Spill Response )

Evacuate and secure the area.
Wear full PPE.
Contain the spill with inert absorbent material (e.g., sand).
Collect and place in a sealed container for disposal.

J

Waste Disposal

Dispose of waste in a designated, labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Sodium Nitrite-15N.

Step-by-Step Handling and Disposal Procedures:
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. Receiving and Inspection:
Upon receipt, visually inspect the container for any signs of damage or leaks.
Verify that the container is properly labeled as Sodium Nitrite-15N.

. Storage:
Store the container in a cool, dry, and well-ventilated area.[1]

The storage area should be separate from incompatible materials, including combustible
materials, acids, and reducing agents.[8][9]

Ensure the storage area is clearly marked with appropriate warning signs.[8]
Keep containers tightly closed when not in use.[1]

. Handling and Use:
Before handling, ensure you are wearing the complete set of specified PPE.

Conduct all work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[7]

Avoid the formation of dust and aerosols.[1]
Use non-sparking tools to prevent ignition sources.[1]
Do not eat, drink, or smoke in areas where Sodium Nitrite-15N is handled.[1][5]
Wash hands thoroughly after handling.[1]
. Spill and Emergency Procedures:
Small Spills:

o Wearing appropriate PPE, carefully contain the spill using an inert absorbent material like
sand or vermiculite.[7]
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o Collect the contaminated material into a clearly labeled, sealed container for disposal.[7]
[10]

o Clean the spill area with plenty of water.
o Large Spills:
o Evacuate the area immediately.[7]
o Contact your institution's emergency response team.

e Exposure:

[¢]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with
copious amounts of water for at least 15 minutes.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[1] Seek immediate medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]
Seek immediate medical attention.

o Ingestion: If swallowed, call a poison control center or doctor immediately.[1] Do not
induce vomiting.[1]

5. Waste Disposal:
» All waste containing Sodium Nitrite-15N must be treated as hazardous waste.
o Collect waste in a designated, properly labeled, and sealed container.[10]

o Dispose of the waste in strict accordance with all applicable local, state, and federal
regulations.[5][9] Do not dispose of it down the drain.[10] For small amounts, some sources
suggest dissolving in a large amount of water and flushing, but it is crucial to consult with
your institution's environmental health and safety department for approved disposal
methods.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sodium-nitrite-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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